Cas no 1581-95-9 (L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)-)

• Product Name: L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)-
• CAS No: 1581-95-9
• MF: C₁₂H₁₂F₃NO₄
• MW: 291.223194122314
• CID: 3802455
• PubChem ID: 57091242
• Update Time: 2025-06-14

L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

• L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)-
• L-Serine, O-(phenylmethyl)-N-(2,2,2-trifluoroacetyl)-
• EN300-7116109
• SCHEMBL7331048
• 1581-95-9
• (2S)-3-(benzyloxy)-2-(trifluoroacetamido)propanoic acid

• Inchi： 1S/C12H12F3NO4/c13-12(14,15)11(19)16-9(10(17)18)7-20-6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,16,19)(H,17,18)/t9-/m0/s1
• InChI Key： LNIULTWWCISNPP-VIFPVBQESA-N
• SMILES： C(O)(=O)[C@H](COCC1=CC=CC=C1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 291.07184235Da
• Monoisotopic Mass: 291.07184235Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)-

Comprehensive Overview of L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)- (CAS No. 1581-95-9)

L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)- (CAS No. 1581-95-9) is a chemically modified derivative of the naturally occurring amino acid L-serine. This compound is widely utilized in pharmaceutical research, peptide synthesis, and biochemical applications due to its unique protective groups—O-(phenylmethyl) (benzyl) and N-(trifluoroacetyl)—which enhance its stability and reactivity. The presence of these groups makes it a valuable intermediate in the synthesis of complex peptides and bioactive molecules, aligning with the growing demand for precision in drug development and biotechnology.

In recent years, the interest in amino acid derivatives like L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)- has surged, driven by advancements in peptide therapeutics and personalized medicine. Researchers frequently search for terms such as "protected amino acid applications" or "trifluoroacetyl group in peptide synthesis," reflecting the compound's relevance in cutting-edge science. Its role in facilitating solid-phase peptide synthesis (SPPS)—a cornerstone of modern drug discovery—further underscores its importance. Additionally, its compatibility with green chemistry principles, such as reduced solvent use and higher yields, resonates with the industry's push toward sustainable practices.

The structural features of L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)- contribute to its versatility. The benzyl group protects the hydroxyl moiety of serine, while the trifluoroacetyl group safeguards the amino group during synthetic processes. This dual protection is critical in multi-step reactions, where selective deprotection is required. Such precision is essential in developing targeted therapies, a hot topic in oncology and neurology research. Users often inquire about "amino acid protecting groups comparison" or "serine derivatives in drug formulation," highlighting the need for detailed technical insights.

From a commercial perspective, CAS No. 1581-95-9 is available in high purity grades, catering to GMP-compliant manufacturing. Its applications extend to bioconjugation and proteomics, where modified amino acids are used to label or crosslink biomolecules. The compound's stability under various pH conditions also makes it suitable for diagnostic reagent development, another area of high user interest. Searches like "stable serine derivatives for assays" or "non-natural amino acid uses" reflect these niche applications.

In summary, L-Serine, O-(phenylmethyl)-N-(trifluoroacetyl)- exemplifies the intersection of organic chemistry and biomedical innovation. Its robust synthetic utility, coupled with rising demand for peptide-based drugs, positions it as a compound of enduring significance. By addressing common queries around "protected serine derivatives" and "CAS 1581-95-9 specifications," this overview bridges technical expertise with real-world applications, ensuring relevance for both academic and industrial audiences.